![molecular formula C19H20O5 B6323350 (2E)-1-(2-Methoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one CAS No. 1043387-44-5](/img/structure/B6323350.png)
(2E)-1-(2-Methoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
Overview
Description
(2E)-1-(2-Methoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one is a compound belonging to the class of heterocyclic compounds, which are characterized by the presence of at least one heteroatom, such as oxygen, nitrogen, or sulfur, in its ring structure. It is a colorless solid, soluble in most organic solvents, and has a melting point of 197-198°C. This compound has been studied extensively for its potential applications in various scientific fields, such as organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Molecular Structure and Spectroscopic Analysis :
- The compound's structure was confirmed through IR and X-ray diffraction studies. Vibrational wavenumbers were computed using HF and DFT methods. This analysis is crucial for understanding the compound's molecular interactions and properties (Mary et al., 2015).
Spectroscopic Characterization and Antimicrobial Study :
- The synthesized compound was characterized using various spectroscopic techniques and demonstrated moderate antimicrobial activity against selected pathogens (Sadgir et al., 2020).
Crystal Structure Analysis :
- Studies on the crystal structure of similar compounds provide insights into their molecular geometry and stability, which is essential for understanding their potential applications (Yathirajan et al., 2007).
Spectroscopic Properties and Synthesis :
- Analysis of the spectroscopic properties helps in understanding the electronic structure and potential applications in fields like optoelectronics (Espinoza-Hicks et al., 2012).
Antioxidant Activity :
- The antioxidant activity of related compounds was assessed, indicating the potential therapeutic applications of such molecules (Sulpizio et al., 2016).
Fluorescence Properties :
- Research into the fluorescence properties of compounds with trimethoxy-substituted positions is vital for developing materials with specific optical characteristics (Suwunwong et al., 2011).
Nonlinear Optical Studies :
- Studies of nonlinear optical properties are essential for applications in areas like optical limiting and laser technology (Mathew et al., 2019).
properties
IUPAC Name |
(E)-1-(2-methoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20O5/c1-21-16-8-6-5-7-14(16)15(20)11-9-13-10-12-17(22-2)19(24-4)18(13)23-3/h5-12H,1-4H3/b11-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWJZMSYOSPYFBZ-PKNBQFBNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C=CC(=O)C2=CC=CC=C2OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C(=C(C=C1)/C=C/C(=O)C2=CC=CC=C2OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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